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Ca-AKG Research Data Summary

Aspect Available Data & Context Source / Study Type

Human
Safety &
Dosing

Up to 4.5 g/day for 3 years and 6 g/day for 6 months

shown to be safe with no significant adverse effects. [1] [2]
[3]

Clinical Trials [1] [2]

Dosage in
Aging
Studies

1 g/day for 6-7 months reduced biological age by ~8 years
(DNA methylation clock). [1] [2] [4]

Human Clinical Trial [1] &
Retrospective Analysis

[2]

Animal
Study
Dosage

2% (w/w) in diet increased healthspan and lifespan in

mice. [5]

Pre-clinical Animal Study

[5]

In-Vitro
Study
Dosage

2 mM concentration promoted proliferation and
differentiation of C2C12 myoblast cells. [6]

In-Vitro Cell Study [6]

Purity &
Quality
Control

Color: white to off-white. Third-party verification (e.g.,

SGS) for toxins and microbiological safety recommended.
Manufactured in GMP-certified facilities. [3]

Commercial & Quality

Guidelines [3]
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Experimental Insights & Potential Pathways

The search results highlight key biological roles of Ca-AKG that can inform your analytical and

experimental protocols.

Role in the Krebs Cycle: As an intermediate in the Tricarboxylic Acid (TCA) cycle, Ca-AKG is central

to cellular energy production (ATP). [7] [5] [8] This metabolic pathway is a fundamental area for
investigating its effects.

Connection to DNA Methylation: Ca-AKG is a substrate for enzymes (TET methylcytosine
dioxygenases) involved in DNA demethylation. [1] This link to epigenetic regulation is a primary

mechanism being studied in longevity research. [1] [4] The following diagram outlines these core
mechanisms:
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Troubleshooting Guide & FAQs for Researchers

Based on the gathered information, here are some anticipated challenges and solutions for working with Ca-

AKG.

Frequently Asked Questions
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Q: How can I confirm the purity of the Ca-AKG material I have sourced?

A: The physical appearance of pure Ca-AKG is documented as a white to off-white powder. [3]
It is crucial to source from suppliers who provide a Certificate of Analysis (CoA) from an

internationally recognized third-party testing body (like SGS) to verify purity and the absence of
toxins and microbiological contaminants. [3]

Q: Why might my cell-based assays with Ca-AKG show inconsistent results?

A: The efficacy of Ca-AKG can be highly dependent on the cellular energy state. Research on
C2C12 myoblasts shows that Ca-AKG has different metabolic effects under normal glucose

conditions versus low-glucose (energy-deficient) conditions. [6] You must control for and
document the metabolic context of your in-vitro models.

Q: What is a stable and bioavailable form of AKG for research?

A: Calcium Alpha-Ketoglutarate (Ca-AKG) is recognized in the literature for its higher
bioavailability and stability compared to other forms like unbound AKG or Arginine AKG

(AAKG). [8] It is the form used in several key pre-clinical and clinical longevity studies. [1] [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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